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Compound of Interest

Compound Name: 2-Amino-6-methylpyridin-3-ol

Cat. No.: B183335 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The strategic selection of isomers is a cornerstone of modern drug design, profoundly

influencing the physicochemical and pharmacological properties of a lead compound.

Aminopyridinols, a class of heterocyclic compounds featuring both an amino and a hydroxyl

group on a pyridine ring, represent a scaffold of significant interest in medicinal chemistry. The

positional arrangement of these functional groups gives rise to several isomers, each with a

unique electronic and steric profile that can dictate its biological activity.

This guide provides a comparative analysis of various aminopyridinol isomers, summarizing the

available quantitative data to facilitate informed decisions in drug discovery and development.

While direct comparative studies across all isomers are limited in the current literature, this

document consolidates existing data on individual isomers and draws parallels from the closely

related aminopyridine class to offer a comprehensive overview.

Physicochemical Properties: A Tale of Isomeric
Differences
The location of the amino and hydroxyl groups on the pyridine ring significantly alters the

molecule's polarity, hydrogen bonding capacity, and basicity, which in turn affects its solubility,

membrane permeability, and target-binding interactions. The following table summarizes the

available physicochemical data for several aminopyridinol isomers. It is important to note that

some of this data is based on computational predictions and awaits experimental verification.
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Isomer Structure
Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

pKa
(Predicte
d)

2-Amino-3-

hydroxypyri

dine

C₅H₆N₂O 110.11 168-172[1] 385.2[1] -

3-Amino-2-

hydroxypyri

dine

C₅H₆N₂O 110.11 170-173[2] - -

4-Amino-3-

hydroxypyri

dine

C₅H₆N₂O 110.11 222-223[3]

447.4

(Predicted)

[3]

10.78

(Predicted)

[3]

5-Amino-2-

hydroxypyri

dine

C₅H₆N₂O 110.11 ~180[4]

206.4

(Predicted)

[4]

-

Biological Activity and Therapeutic Potential
While comprehensive biological data for all aminopyridinol isomers is not yet available,

preliminary studies and research on related aminopyridine derivatives suggest a wide range of

potential therapeutic applications. The isomeric position of the functional groups is expected to

be a critical determinant of their biological activity and target specificity.
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Isomer
Reported/Potential
Biological Activity

Key Findings

2-Amino-3-hydroxypyridine Antimicrobial, Antioxidant

A Schiff base ligand derived

from 2-amino-3-

hydroxypyridine and its metal

complexes have demonstrated

in vitro antimicrobial and

antioxidant activities.[5] It is

also used as an intermediate

in pharmaceuticals and as a

component in hair dyes.[6][7]

3-Amino-2-hydroxypyridine Pharmaceutical Intermediate

Used as an intermediate in the

synthesis of pharmaceuticals,

including anti-AIDS drugs.[2]

4-Amino-3-hydroxypyridine
Potential Kinase Inhibitor,

Neurological Applications

Derivatives of the related 4-

aminopyridine are known

potassium channel blockers

and have been investigated for

neurological conditions.[8]

Aminopyridine scaffolds are

also found in various kinase

inhibitors.

5-Amino-2-hydroxypyridine Antioxidant

Noted for its use as an efficient

antioxidant in human low-

density lipoproteins.[9]

Potential Signaling Pathways
Direct experimental evidence for the signaling pathways modulated by aminopyridinol isomers

is limited. However, based on the known mechanisms of aminopyridine derivatives, several

potential pathways can be hypothesized. It is crucial to note that these are proposed pathways

and require experimental validation for each aminopyridinol isomer.
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Aminopyridinol Isomer Voltage-Gated K+ ChannelInhibition Membrane DepolarizationRepolarization Ca2+ Influx Neurotransmitter Release

Aminopyridinol Isomer

Receptor Tyrosine Kinase (e.g., EGFR)

Inhibition

Downstream Signaling Proteins (e.g., PI3K, MAPK)

Activation

Cell Proliferation Cell Survival
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Preparation

Assay

Analysis

Prepare serial dilutions of aminopyridinol isomer

Inoculate microtiter plate wells containing dilutions with microbial suspension

Prepare standardized microbial inoculum

Incubate at optimal temperature and time

Visually inspect for turbidity

MIC is the lowest concentration with no visible growth
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Assay Setup

Reaction

Measurement & Analysis

Prepare buffer, enzyme, substrate, and inhibitor solutions

Add buffer, enzyme, and inhibitor to microplate wells

Add substrate to initiate the reaction

Incubate at a controlled temperature

Measure absorbance at a specific wavelength over time

Calculate percentage inhibition and determine the IC50 value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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